Acetic acid, lutetium(3+) salt, hydrate (9CI)

• IUPAC Name: acetic acid;lutetium;hydrate
• InChI: InChI=1S/C2H4O2.Lu.H2O/c1-2(3)4;;/h1H3,(H,3,4);;1H2
• InChI Key: ZYHPPWLLNZPDQN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.O.[Lu]
• Molecular Formula: C2H6LuO3
• Molecular Weight: 253.03 g/mol

Description

Acetic acid, lutetium(3+) salt, hydrate (9CI), also known as lutetium(III) acetate hydrate, is a rare earth metal coordination compound. Its molecular formula is (CH₃CO₂)₃Lu·xH₂O, where x represents the variable hydration state. Lutetium (Lu), the heaviest rare earth element, imparts unique properties to this compound, such as high density and stability, making it valuable in specialized applications like medical imaging (e.g., PET scan photoreceptors) and optical material synthesis .

The anhydrous molecular weight is approximately 352.09 g/mol (Lu: 174.97 g/mol + 3 acetate groups: 177.12 g/mol), with additional mass contributed by water of hydration.

Preparation Methods

Synthetic Routes and Reaction Conditions

Lutetium(III) acetate hydrate can be synthesized through neutralization reactions. One common method involves reacting lutetium oxide (Lu₂O₃) with acetic acid (CH₃COOH) to produce lutetium acetate and water: [ \text{Lu}_2\text{O}_3 + 6\text{CH}_3\text{COOH} \rightarrow 2\text{Lu}(\text{CH}_3\text{COO})_3 + 3\text{H}_2\text{O} ] Another method involves reacting lutetium hydroxide (Lu(OH)₃) with acetic acid: [ \text{Lu}(\text{OH})_3 + 3\text{CH}_3\text{COOH} \rightarrow \text{Lu}(\text{CH}_3\text{COO})_3 + 3\text{H}_2\text{O} ] These reactions are typically carried out under controlled conditions to ensure the purity and yield of the product .

Industrial Production Methods

Industrial production of lutetium(III) acetate hydrate involves similar synthetic routes but on a larger scale. The process may include additional purification steps such as recrystallization to obtain high-purity crystals. The compound is often packaged in glass ampules or bottles for distribution .

Chemical Reactions Analysis

Types of Reactions

Lutetium(III) acetate hydrate undergoes various chemical reactions typical of metal acetates. Some of the key reactions include:

Substitution Reactions: Lutetium(III) acetate can react with other anions to form different lutetium salts. For example, it can react with ammonium fluoride to produce lutetium fluoride[ \text{Lu}(\text{CH}_3\text{COO})_3 + 3\text{NH}_4\text{F} \rightarrow \text{LuF}_3 + 3\text{CH}_3\text{COONH}_4 ]

Hydrolysis: In aqueous solutions, lutetium(III) acetate can hydrolyze to form lutetium hydroxide and acetic acid.

Common Reagents and Conditions

Common reagents used in reactions with lutetium(III) acetate hydrate include ammonium fluoride, phosphoric acid, and other acids or bases. Reaction conditions typically involve aqueous solutions and controlled temperatures to optimize reaction rates and yields .

Major Products Formed

The major products formed from reactions involving lutetium(III) acetate hydrate depend on the specific reagents and conditions used. For example, reactions with fluoride ions produce lutetium fluoride, while reactions with phosphoric acid yield lutetium phosphate .

Scientific Research Applications

Chemistry

• Precursor for Synthesis: Lutetium(III) acetate hydrate serves as a precursor for synthesizing other lutetium compounds. It is often utilized in the preparation of lutetium fluoride and lutetium phosphate through reactions with ammonium fluoride and phosphoric acid respectively .
• Catalyst in Reactions: This compound acts as a Lewis acid catalyst in various organic reactions, enhancing reaction rates and yields .

Biology

• Labeling and Imaging: Lutetium compounds are employed in biological research for labeling purposes, particularly in imaging studies where they facilitate the visualization of biological processes.
• Radiotherapy Applications: Lutetium-based compounds are being explored for their potential use in targeted radiotherapy for cancer treatment. They can selectively deliver radiation to tumor cells, minimizing damage to surrounding healthy tissues .

Medicine

• Radiopharmaceuticals: Lutetium(III) acetate is investigated for its role in developing radiopharmaceuticals. Its ability to emit beta particles makes it suitable for therapeutic applications in oncology .

Industrial Applications

• Catalysts in Environmental Protection: Lutetium(III) acetate is used as a catalyst in petroleum refining processes and environmental protection technologies, contributing to more efficient chemical transformations .
• Production of Specialty Materials: It is also utilized in the manufacturing of specialty materials and polishing powders due to its unique chemical properties .

Case Study 1: Radiotherapy Development

Recent studies have focused on the use of lutetium-based compounds for targeted cancer therapies. Research indicates that lutetium(III) acetate can effectively deliver therapeutic radiation to tumor sites while sparing healthy tissues. This has been particularly promising for treating neuroendocrine tumors where traditional therapies may fall short .

Case Study 2: Environmental Catalysis

In industrial applications, lutetium(III) acetate has been successfully employed as a catalyst in the conversion of biomass into biofuels. Its efficiency in facilitating chemical reactions has led to increased yields and reduced by-products compared to traditional catalysts .

Mechanism of Action

The mechanism of action of lutetium(III) acetate hydrate depends on its specific application. In radiotherapy, lutetium compounds target cancer cells and deliver radiation to destroy them. The molecular targets and pathways involved include DNA damage and disruption of cellular processes, leading to cell death .

Comparison with Similar Compounds

Comparative Data Table

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Applications
Lutetium(III) acetate hydrate	(CH₃CO₂)₃Lu·xH₂O	~352.09 (anhydrous)	N/A	Medical imaging, material synthesis
Cerium(III) acetate hydrate	Ce(CH₃COO)₃·H₂O	335.26	206996-60-3	Catalysis, ceramics
Neodymium(III) acetate hydrate	Nd(CH₃COO)₃·xH₂O	~321.36 (anhydrous)	334869-71-5	Lasers, magnets
Lutetium(III) nitrate hydrate	Lu(NO₃)₃·xH₂O	360.98 (anhydrous)	10099-67-9	Phosphors, scintillators
Lutetium(III) oxalate hydrate	Lu₂(C₂O₄)₃·xH₂O	~614.00 (anhydrous)	26677-69-0	Lutetium purification

Research Findings and Industrial Relevance

• Synthesis Efficiency : Direct oxalate stripping with 2M acetic acid achieves >90% Lu recovery, reducing hazardous waste compared to traditional acid-base methods .
• Safety Profiles : Lu acetate poses lower toxicity risks than thallium or arsenic analogs (e.g., lutetium arsenate, CAS 76871-65-3) .
• Thermal Behavior : Lu acetate decomposes at ~300°C, forming Lu₂O₃, while oxalate decomposes at lower temperatures (~200°C) to release CO₂ .

Biological Activity

Acetic acid, lutetium(3+) salt, hydrate (commonly referred to as lutetium acetate) is a coordination compound with the formula $\text{Lu OOCCH}_3)_3\cdot x\text{H}_2\text{O}$. This compound has garnered attention in various fields, particularly in medical applications due to its unique biological properties and potential therapeutic uses. This article provides a detailed examination of its biological activity, including relevant case studies and research findings.

• Molecular Formula : $\text{Lu OOCCH}_3)_3\cdot x\text{H}_2\text{O}$
• Molecular Weight : 352.11 g/mol (anhydrous)
• CAS Number : 18779-08-3
• Appearance : White solid
• Solubility : Soluble in water .

Biological Activity Overview

Lutetium acetate exhibits several biological activities that are primarily linked to its use in targeted radionuclide therapy, particularly in oncology. The compound is often used in the form of radiolabeled isotopes, such as $^{177}\text{Lu}$, which are employed for therapeutic purposes.

The primary mechanism by which lutetium acetate exerts its biological effects is through the emission of beta particles from the radioactive isotope $^{177}\text{Lu}$. This emission induces localized radiation damage to cancer cells, leading to cell death while sparing surrounding healthy tissue. The compound's affinity for certain receptors on tumor cells enhances its targeting capability.

Case Study 1: Pain Palliation in Bone Metastases

A clinical study evaluated the efficacy of $^{177}\text{Lu}$-DOTA-ZOL (a lutetium-based therapeutic agent) in patients with skeletal metastases. The study included 40 patients and reported an overall response rate of 90%, with significant improvements noted in pain scores and quality of life metrics. Notably, no severe hematological or hepatic toxicities were observed during treatment .

Response Type	Number of Patients	Percentage (%)
Complete Response	11	27.5
Partial Response	20	50
Minimal Response	5	12.5
No Response	4	10

Case Study 2: Targeted Radionuclide Therapy

Another study focused on the preparation and administration of $^{177}\text{Lu}$-DOTATATE for treating metastatic castration-resistant prostate cancer (mCRPC). The results indicated that the therapy significantly improved patient outcomes, with a median overall survival estimated at 13 months post-treatment. The study emphasized the importance of optimizing radiochemical yields and patient-specific dosing regimens .

Toxicological Profile

The safety profile of lutetium acetate has been assessed through various studies. It has been classified as having low toxicity when used within therapeutic doses. The absence of severe adverse effects in clinical trials supports its continued use in medical applications .

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing high-purity acetic acid, lutetium(3+) salt, hydrate (9CI) for laboratory use?

• Methodological Answer : Synthesis typically involves reacting lutetium oxide (Lu₂O₃) with glacial acetic acid under controlled reflux conditions. To ensure purity, stoichiometric ratios (e.g., 1:3 Lu:acetate) and inert atmospheres (argon/nitrogen) are critical to prevent oxidation. Post-synthesis purification via recrystallization in aqueous ethanol (1:3 v/v) is recommended. Purity validation requires elemental analysis (ICP-MS) and X-ray diffraction (XRD) to confirm crystallinity .

Q. How can researchers validate the hydration state of lutetium(III) acetate hydrate?

• Methodological Answer : Thermogravimetric analysis (TGA) is essential to determine water content. A heating rate of 10°C/min under nitrogen can isolate mass loss corresponding to water evaporation (typically 100–200°C). Complementary Karl Fischer titration quantifies residual moisture. Structural confirmation via FT-IR can identify O-H stretching bands (~3400 cm⁻¹) and acetate coordination modes (e.g., ν(COO⁻) at 1550–1650 cm⁻¹) .

Q. What safety protocols are critical when handling lutetium(III) acetate hydrate in solution form?

• Methodological Answer : Use fume hoods and nitrile gloves to avoid inhalation or skin contact. For nitric acid-based solutions (common in lutetium salts), neutralize spills with sodium bicarbonate. Storage in airtight containers at 4°C prevents hydrolysis. Emergency measures include rinsing eyes with water for 15+ minutes and consulting safety data sheets for lutetium nitrate analogs .

Advanced Research Questions

Q. How does the hydration state of lutetium(III) acetate influence its reactivity in nanoparticle synthesis?

• Methodological Answer : Hydration affects precursor solubility and decomposition kinetics. Anhydrous lutetium acetate requires higher temperatures (≥200°C) for thermal decomposition in nanoparticle synthesis, while hydrated forms release water at lower temperatures, altering nucleation rates. For NaLnF₄ nanoparticles (Ln = Lu), hydrated acetate precursors in oleic acid/octadecane mixtures yield smaller, monodisperse particles (5–10 nm) due to controlled hydrolysis .

Q. What analytical techniques resolve contradictions in reported crystallographic data for lutetium(III) acetate hydrates?

• Methodological Answer : Discrepancies in lattice parameters often arise from variable hydration. Single-crystal XRD with low-temperature (100 K) data collection minimizes thermal motion artifacts. Pair distribution function (PDF) analysis can distinguish between amorphous and crystalline phases. Cross-referencing with the NIST Chemistry WebBook ensures alignment with standardized diffraction patterns .

Q. How can isotopic labeling (e.g., deuterated acetate) enhance mechanistic studies of lutetium(III) acetate in catalytic applications?

• Methodological Answer : Deuterated acetic acid (CH₃COOD) synthesizes deuterated lutetium acetate, enabling tracking of ligand exchange via NMR (e.g., monitoring Lu-O bond dynamics). In catalysis, isotopic tracing identifies active sites in cross-coupling reactions. For example, deuterium-labeled acetate in Suzuki-Miyaura reactions clarifies whether acetate acts as a base or ligand .

Data Sourcing and Validation

Q. Which databases provide reliable physicochemical data for lutetium(III) acetate hydrate?

• Methodological Answer : Prioritize the NIST Chemistry WebBook for spectral data (IR, Raman) and thermal properties. For structural data, the Cambridge Structural Database (CSD) includes coordination geometries of rare-earth acetates. Avoid vendor-specific databases (e.g., benchchem.com ); instead, use peer-reviewed journals (e.g., Analytical and Bioanalytical Chemistry) for solubility and stability data .

Experimental Design Considerations

Q. What strategies minimize lutetium(III) acetate decomposition during long-term storage?

• Methodological Answer : Store under vacuum or argon in amber glass vials to prevent moisture absorption and photodegradation. Periodic TGA checks (every 6 months) monitor stability. For solutions, add 1% nitric acid to suppress hydrolysis and store at -20°C. Precipitate-free samples confirmed via dynamic light scattering (DLS) ensure integrity .

Conflict Resolution in Published Data

Q. How to address discrepancies in reported lutetium(III) acetate solubility across solvents?

• Methodological Answer : Variability often stems from hydration levels and solvent purity. Standardize testing using anhydrous solvents (e.g., DMSO-dried over molecular sieves). High-throughput solubility screening (e.g., HPLC-coupled nephelometry) quantifies saturation points. Cross-validate with conductivity measurements to distinguish between ionic dissociation and colloidal dispersion .